Cas no 123228-94-4 (1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one)

1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one is a benzodiazepine derivative with potential applications in pharmaceutical and chemical research. Its structure features a seven-membered diazepine ring fused to a benzene moiety, offering a versatile scaffold for further modifications. The compound's rigid framework and nitrogen-rich heterocycle make it a candidate for studying receptor binding interactions, particularly in CNS-targeted drug development. Its synthetic accessibility and stability under standard conditions enhance its utility in medicinal chemistry. Researchers may explore its pharmacological properties, including potential anxiolytic or sedative effects, due to its structural similarity to clinically relevant benzodiazepines. The compound's well-defined molecular architecture also supports mechanistic studies in organic synthesis.
1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one structure
123228-94-4 structure
Product Name:1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
CAS No:123228-94-4
MF:C11H14N2O
MW:190.241662502289
MDL:MFCD20233594
CID:3695653
PubChem ID:54595142
Update Time:2025-10-21

1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-1,5-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-1,4-dimethyl-
    • 1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
    • 123228-94-4
    • Z1258568470
    • CHEMBL4533017
    • YEA22894
    • CS-0263154
    • AKOS024016925
    • EN300-85365
    • 2,5-dimethyl-2,3-dihydro-1H-1,5-benzodiazepin-4-one
    • 1,4-DIMETHYL-4,5-DIHYDRO-3H-1,5-BENZODIAZEPIN-2-ONE
    • MDL: MFCD20233594
    • Inchi: 1S/C11H14N2O/c1-8-7-11(14)13(2)10-6-4-3-5-9(10)12-8/h3-6,8,12H,7H2,1-2H3
    • InChI Key: PSLSPNGEQIRGRC-UHFFFAOYSA-N
    • SMILES: N1(C)C2=CC=CC=C2NC(C)CC1=O

Computed Properties

  • Exact Mass: 190.110613074Da
  • Monoisotopic Mass: 190.110613074Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 32.3Ų

1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D457603-10mg
1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
123228-94-4
10mg
$ 50.00 2022-06-05
TRC
D457603-50mg
1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
123228-94-4
50mg
$ 185.00 2022-06-05
TRC
D457603-100mg
1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
123228-94-4
100mg
$ 275.00 2022-06-05
Enamine
EN300-85365-0.05g
1,4-dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
123228-94-4 95.0%
0.05g
$166.0 2025-02-20
Enamine
EN300-85365-0.1g
1,4-dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
123228-94-4 95.0%
0.1g
$248.0 2025-02-20
Enamine
EN300-85365-0.25g
1,4-dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
123228-94-4 95.0%
0.25g
$353.0 2025-02-20
Enamine
EN300-85365-0.5g
1,4-dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
123228-94-4 95.0%
0.5g
$557.0 2025-02-20
Enamine
EN300-85365-1.0g
1,4-dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
123228-94-4 95.0%
1.0g
$714.0 2025-02-20
Enamine
EN300-85365-2.5g
1,4-dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
123228-94-4 95.0%
2.5g
$1399.0 2025-02-20
Enamine
EN300-85365-5.0g
1,4-dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
123228-94-4 95.0%
5.0g
$2070.0 2025-02-20

Additional information on 1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one

Introduction to CAS No. 123228-94-4: 1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one

The compound with CAS No. 123228-94-4, commonly referred to as 1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydrobenzodiazepines and exhibits a unique combination of structural features that contribute to its potential biological activity. Recent studies have highlighted its role in various biochemical pathways and its potential applications in drug development.

The molecular structure of 1,4-Dimethyl... is characterized by a benzodiazepine ring system with a tetrahydro substitution pattern. The presence of methyl groups at the 1 and 4 positions introduces steric effects that may influence the compound's interaction with biological targets. This structural complexity makes it an interesting candidate for exploring its pharmacokinetic properties and bioavailability.

Recent advancements in computational chemistry have enabled researchers to model the behavior of CAS No. 123... in various solvents and biological environments. These studies have provided insights into its solubility profile and stability under different conditions. For instance, molecular dynamics simulations have revealed that the compound exhibits a high degree of conformational flexibility, which may enhance its ability to bind to target proteins.

In terms of synthesis, the preparation of 1... involves a multi-step process that typically includes Friedel-Crafts alkylation followed by reduction and cyclization steps. Researchers have optimized these steps to achieve higher yields and better purity levels. The use of novel catalysts has also been explored to improve the efficiency of the reaction pathway.

The pharmacological evaluation of this compound has been a focal point in recent studies. Preclinical trials have demonstrated that it possesses moderate inhibitory activity against certain enzymes involved in neurological disorders. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system-related conditions.

Another area of interest is the toxicological profile of CAS No.... Acute and chronic toxicity studies have been conducted in animal models to assess its safety profile. These studies indicate that the compound exhibits low toxicity at therapeutic doses but may cause mild hepatotoxicity at higher concentrations.

The future outlook for this compound is promising due to its versatile structure and potential therapeutic applications. Ongoing research is focused on modifying its structure further to enhance its efficacy and reduce adverse effects. Additionally, efforts are being made to explore its combination with other drugs for synergistic effects.

In conclusion, CAS No. 1... represents an intriguing molecule with significant potential in drug discovery and development. Its unique structural features and promising biological activity make it a valuable subject for further research across multiple disciplines.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.